Cas no 2094680-59-6 (N-{2-(dimethylamino)-1,3-thiazol-4-ylmethyl}prop-2-enamide)

• Product Name: N-{2-(dimethylamino)-1,3-thiazol-4-ylmethyl}prop-2-enamide
• CAS No: 2094680-59-6
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 5408191
• PubChem ID: 126821501
• Update Time: 2025-05-21

N-{2-(dimethylamino)-1,3-thiazol-4-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(Dimethylamino)-4-thiazolyl]methyl]-2-propenamide
• N-{2-(dimethylamino)-1,3-thiazol-4-ylmethyl}prop-2-enamide

• Inchi： 1S/C9H13N3OS/c1-4-8(13)10-5-7-6-14-9(11-7)12(2)3/h4,6H,1,5H2,2-3H3,(H,10,13)
• InChI Key： HYKZCJXJXVBFCN-UHFFFAOYSA-N
• SMILES： C(NCC1=CSC(N(C)C)=N1)(=O)C=C

Experimental Properties

• Density: 1.193±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.23±0.46(Predicted)

Additional information on N-{2-(dimethylamino)-1,3-thiazol-4-ylmethyl}prop-2-enamide

N-{2-(Dimethylamino)-1,3-Thiazol-4-ylmethyl}Prop-2-Enamide: A Comprehensive Overview

The compound N-{2-(dimethylamino)-1,3-thiazol-4-ylmethyl}prop-2-enamide, identified by the CAS number 2094680-59-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique properties and versatility in organic synthesis. The structure of this compound features a thiazole ring, a dimethylamino group, and an enamide functional group, making it a valuable substrate for further research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. One notable approach involves the use of click chemistry principles, which have significantly streamlined the construction of complex molecules. The incorporation of the dimethylamino group into the thiazole ring enhances the compound's electronic properties, making it an attractive candidate for applications in drug discovery and material science.

From a structural standpoint, the thiazole ring serves as a rigid framework that can be further modified to introduce additional functionality. The dimethylamino group contributes to the molecule's basicity and can act as a nucleophile in various reactions. Meanwhile, the prop-2-enamide group imparts reactivity and can participate in conjugate additions or other enamine-related transformations. These features make N-{2-(dimethylamino)-1,3-thiazol-4-ylmethyl}prop-2-enamide a versatile building block for constructing more complex structures.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Its ability to act as a bioisostere or a pharmacophore mimic has opened new avenues for drug design. For instance, researchers have explored its role as a lead compound in anti-inflammatory and antitumor drug discovery programs. The compound's unique combination of structural features allows for fine-tuning of its pharmacokinetic properties, making it an ideal candidate for further optimization.

In addition to its medicinal applications, N-{2-(dimethylamino)-1,3-thiazol-4-ylmethyl}prop-2-enamide has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its investigation as a potential ligand in catalysis and sensor applications. Furthermore, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The synthesis of this compound typically involves multi-step processes that require careful optimization to ensure high yields and purity. One common approach involves the condensation of an appropriate thioamide with an aldehyde or ketone followed by subsequent functionalization steps. The use of modern catalytic systems and green chemistry principles has further enhanced the sustainability of these synthetic routes.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods provide critical insights into its molecular structure and purity, ensuring that it meets the highest standards for both research and industrial applications.

In conclusion, N-{2-(dimethylamino)-1,3-thiazol-4-ylmethyl}prop-2-enamide is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advances in synthetic and analytical chemistry, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in the advancement of science and technology.